Cas no 70045-11-3 (1,2-Benzenediol,4-[2-[(1-methylethyl)(2-phenylethyl)amino]ethyl]-)

• Product name: 1,2-Benzenediol,4-[2-[(1-methylethyl)(2-phenylethyl)amino]ethyl]-
• CAS No: 70045-11-3
• MF: C₁₉H₂₅NO₂
• MW: 299.4073
• CID: 579036
• PubChem ID: 3053514

1,2-Benzenediol,4-[2-[(1-methylethyl)(2-phenylethyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-[2-[(1-methylethyl)(2-phenylethyl)amino]ethyl]-
• 4-[2-[2-phenylethyl(propan-2-yl)amino]ethyl]benzene-1,2-diol
• 70045-11-3
• Pyrocatechol, 4-(2-(N-isopropylphenethylamino)ethyl)-
• Phenethylamine, 3,4-dihydroxy-N-isopropyl-N-(2-phenethyl)-
• DTXSID20220329
• BRN 2739857

• Inchi： InChI=1S/C19H25NO2/c1-15(2)20(12-10-16-6-4-3-5-7-16)13-11-17-8-9-18(21)19(22)14-17/h3-9,14-15,21-22H,10-13H2,1-2H3
• InChI Key： UYMDUNQUHVECAG-UHFFFAOYSA-N
• SMILES： CC(C)N(CCC1=CC=CC=C1)CCC2=CC(=C(C=C2)O)O

Computed Properties

• Exact Mass: 299.18865
• Monoisotopic Mass: 299.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų
• XLogP3: 2.8

Experimental Properties

• Density: 1.109
• Boiling Point: 469°Cat760mmHg
• Flash Point: 235.8°C
• Refractive Index: 1.588
• PSA: 43.7